Cas no 2763779-10-6 (2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride)

2-[(2,2-Difluoroethyl)amino]-N-methylacetamide hydrochloride is a fluorinated organic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoroethylamine moiety linked to a methylacetamide backbone, with hydrochloride salt formation enhancing solubility and stability. The presence of fluorine atoms may improve metabolic stability and bioavailability, making it a candidate for drug discovery. This compound is suitable for use as an intermediate in synthetic chemistry, particularly in the development of bioactive molecules. High purity and well-defined chemical properties ensure reproducibility in experimental settings. Proper handling and storage under controlled conditions are recommended to maintain integrity. Further research is encouraged to explore its full potential.
2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride structure
2763779-10-6 structure
Product Name:2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride
CAS No:2763779-10-6
MF:C5H11ClF2N2O
MW:188.603447198868
CID:5953203
PubChem ID:165988701
Update Time:2025-05-25

2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Z6048279716
    • 2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride
    • 2763779-10-6
    • EN300-37377296
    • Inchi: 1S/C5H10F2N2O.ClH/c1-8-5(10)3-9-2-4(6)7;/h4,9H,2-3H2,1H3,(H,8,10);1H
    • InChI Key: VLFQMUFJWFSESZ-UHFFFAOYSA-N
    • SMILES: Cl.FC(CNCC(NC)=O)F

Computed Properties

  • Exact Mass: 188.0527970g/mol
  • Monoisotopic Mass: 188.0527970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų

2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride Pricemore >>

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Additional information on 2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride

2-[(2,2-Difluoroethyl)amino]-N-methylacetamide Hydrochloride: A Comprehensive Overview

2-[(2,2-Difluoroethyl)amino]-N-methylacetamide hydrochloride, commonly referred to by its CAS number 2763779-10-6, is a chemical compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of acetamide, modified with a difluoroethyl group and a methylamino substituent. Its structure and properties make it a valuable compound in various research and development contexts.

The molecular structure of 2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride is characterized by the presence of a fluorinated ethyl group attached to an amino acid derivative. The introduction of fluorine atoms into the molecule significantly alters its physicochemical properties, such as solubility, stability, and bioavailability. These characteristics are particularly important in drug design and development, where fluorinated compounds are often sought after for their enhanced pharmacokinetic profiles.

Recent studies have highlighted the potential of CAS 2763779-10-6 as a precursor or intermediate in the synthesis of more complex molecules. For instance, researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including neurological disorders and cancer. The compound's ability to act as a versatile building block in organic synthesis has made it a subject of interest in both academic and industrial settings.

In terms of synthesis, 2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and amide formation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, has further facilitated the characterization and quality control of this compound.

The pharmacological properties of CAS 2763779-10-6 have been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For example, research has shown that this compound exhibits selective inhibition against kinases associated with cancer cell proliferation. These findings underscore its potential as a lead compound for drug discovery efforts.

Beyond its pharmaceutical applications, 2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride has also found use in other areas of chemistry. Its fluorinated structure makes it an attractive candidate for applications in agrochemicals and materials science. For instance, researchers have investigated its role as a precursor in the synthesis of herbicides and fungicides with improved efficacy and environmental safety profiles.

In conclusion, CAS 2763779-10-6, or 2-[(2,2-difluoroethyl)amino]-N-methylacetamide hydrochloride, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool in both research and industrial settings. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.

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